Cas no 1503633-54-2 (N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine)

• Product Name: N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine
• CAS No: 1503633-54-2
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5047862
• Update Time: 2025-05-24

N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine
• 6-N-methyl-4-N-[(4-methylphenyl)methyl]pyrimidine-4,6-diamine
• N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine

• Inchi： 1S/C13H16N4/c1-10-3-5-11(6-4-10)8-15-13-7-12(14-2)16-9-17-13/h3-7,9H,8H2,1-2H3,(H2,14,15,16,17)
• InChI Key： DRFYKODPPZAKDL-UHFFFAOYSA-N
• SMILES： N(C1C=C(N=CN=1)NC)CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8

Additional information on N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine

N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine: A Comprehensive Overview

The compound with CAS No. 1503633-54-2, known as N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

At its core, N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine is a derivative of pyrimidine, a heterocyclic aromatic compound. The pyrimidine ring is a fundamental structure in many biological molecules, including DNA and RNA. The substitution pattern of this compound—specifically the methyl group at position 4 and the 4-methylbenzyl group at position 6—contributes to its distinct chemical properties. These substituents not only influence the molecule's stability but also play a crucial role in its reactivity and potential applications.

Recent studies have highlighted the importance of N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers and high-performance composites. The compound's ability to undergo various chemical transformations makes it a versatile building block in organic synthesis.

In terms of synthesis, N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of pyrimidine derivatives with appropriate alkylating agents under controlled conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production.

The application of N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine extends beyond materials science. It has been investigated for its potential in pharmaceuticals, where its structural features could be leveraged to design bioactive molecules with specific therapeutic properties. Additionally, its role in catalysis has been explored, with studies demonstrating its ability to act as an efficient catalyst in certain organic reactions.

From an environmental perspective, the synthesis and application of N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine are being optimized to minimize ecological impact. Researchers are focusing on developing greener synthesis routes that reduce waste and energy consumption while maintaining product quality.

In conclusion, N4-Methyl-N6-(4-methylbenzyl)pyrimidine-4,6-diamine (CAS No. 1503633-54-2) stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable asset in both academic research and industrial settings. As advancements continue to emerge, this compound is expected to play an increasingly important role in shaping future innovations.